Cas no 631862-75-4 (N-2-(2-Amino-4-chlorophenoxy)ethyl-N,N-dimethylamine)

• Product Name: N-2-(2-Amino-4-chlorophenoxy)ethyl-N,N-dimethylamine
• CAS No: 631862-75-4
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• MDL: MFCD08686778
• CID: 1070213
• PubChem ID: 18449144
• Update Time: 2025-04-20

N-2-(2-Amino-4-chlorophenoxy)ethyl-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N,N-dimethylamine
• 3-Isoxazolidinone, 5-chloro-2-[(2-chlorophenyl)methyl]-4,4-dimethyl-
• 5-chloro-2-(2-chlorophenyl)methyl-4,4-dimethyl-3-isoxazolidinone
• 5-chloro-2-(2-dimethylamino-ethoxy)-phenylamine
• AGN-PC-00LDM5
• CTK3E3961
• 5-Chloro-2-(2-(dimethylamino)ethoxy)aniline
• OQTYBJCISJYPPM-UHFFFAOYSA-N
• SB78702
• F21269
• 5-chloro-2-[2-(dimethylamino)ethoxy]aniline
• Benzenamine, 5-chloro-2-[2-(dimethylamino)ethoxy]-
• MFCD08686778
• AKOS000195917
• 631862-75-4
• CS-0326782
• SCHEMBL5368370
• N-2-(2-Amino-4-chlorophenoxy)ethyl-N,N-dimethylamine

• MDL： MFCD08686778
• Inchi： 1S/C10H15ClN2O/c1-13(2)5-6-14-10-4-3-8(11)7-9(10)12/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： OQTYBJCISJYPPM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)OCCN(C)C

Computed Properties

• Exact Mass: 214.08745
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49

N-2-(2-Amino-4-chlorophenoxy)ethyl-N,N-dimethylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT